molecular formula C21H23NO3 B5615701 (2,4-dimethoxybenzyl)[(4-methoxy-1-naphthyl)methyl]amine

(2,4-dimethoxybenzyl)[(4-methoxy-1-naphthyl)methyl]amine

Cat. No. B5615701
M. Wt: 337.4 g/mol
InChI Key: JHQZCGQCIWITRJ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of methoxylated 1,2,3,4-tetrahydroisoquinolinium derivatives, including compounds with structural similarities to “(2,4-dimethoxybenzyl)[(4-methoxy-1-naphthyl)methyl]amine,” involves complex reactions that introduce methoxy and amino functional groups to specific positions on the benzyl and naphthyl frameworks. These syntheses often use refluxing techniques with methanol as a solvent and may involve multiple steps, including the creation of intermediates like N-methyl-laudanosine and N-methyl-noscapine derivatives (Graulich et al., 2006).

Molecular Structure Analysis

The molecular structure of derivatives similar to “(2,4-dimethoxybenzyl)[(4-methoxy-1-naphthyl)methyl]amine” has been extensively studied, revealing the importance of methoxy substituents and their influence on molecular assembly and properties. C-H...π interactions play a significant role in the assembling of aromatic units, with methoxy groups facilitating the formation of new hydrogen bonds and influencing the overall orientation of aromatic units (Capozzi, Terraneo, & Cardellicchio, 2019).

Chemical Reactions and Properties

Methoxylated amine compounds, including those with structures analogous to the subject compound, participate in a variety of chemical reactions, such as nucleophilic substitution and reactions with electrophilic reagents. These reactions are highly dependent on the methoxy and amino functional groups' positions and can lead to diverse products with different chemical properties (Drew, Griffiths, & King, 1979).

Safety and Hazards

The safety information for 2,4-Dimethoxybenzylamine includes a GHS05 Pictogram, a Signal Word of Danger, and Hazard Statements H314 . Precautionary Statements include P280 - P303 + P361 + P353 - P304 + P340 + P310 - P305 + P351 + P338 - P363 - P405 .

properties

IUPAC Name

1-(2,4-dimethoxyphenyl)-N-[(4-methoxynaphthalen-1-yl)methyl]methanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23NO3/c1-23-17-10-8-16(21(12-17)25-3)14-22-13-15-9-11-20(24-2)19-7-5-4-6-18(15)19/h4-12,22H,13-14H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JHQZCGQCIWITRJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)CNCC2=CC=C(C3=CC=CC=C23)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,4-dimethoxybenzyl)-N-[(4-methoxy-1-naphthyl)methyl]amine

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